2-[[1-(Naphthalene-2-carbonyl)piperidin-4-yl]methyl]-6,7-dihydro-5H-cyclopenta[c]pyridazin-3-one

• IUPAC Name: 2-[[1-(naphthalene-2-carbonyl)piperidin-4-yl]methyl]-6,7-dihydro-5H-cyclopenta[c]pyridazin-3-one
• InChI: InChI=1S/C24H25N3O2/c28-23-15-20-6-3-7-22(20)25-27(23)16-17-10-12-26(13-11-17)24(29)21-9-8-18-4-1-2-5-19(18)14-21/h1-2,4-5,8-9,14-15,17H,3,6-7,10-13,16H2
• InChI Key: TYJLCVZIWGWTII-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC(=O)N(N=C2C1)CC3CCN(CC3)C(=O)C4=CC5=CC=CC=C5C=C4
• Molecular Formula: C24H25N3O2
• Molecular Weight: 387.5 g/mol

Description

This compound is a derivative of piperidine, which is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction.

Synthesis Analysis

While specific synthesis methods for this compound are not available, piperidine derivatives are often synthesized through intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use, which is not specified. Piperidine derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids, so the mechanism could vary widely depending on the specific application.

Future Directions

Future research could focus on exploring the potential applications of this compound, particularly in the field of pharmaceuticals given the importance of piperidine derivatives in drug design.